![molecular formula C18H25N3O B3868933 8-methoxy-N,4-dimethyl-N-(1-methyl-4-piperidinyl)-2-quinolinamine](/img/structure/B3868933.png)
8-methoxy-N,4-dimethyl-N-(1-methyl-4-piperidinyl)-2-quinolinamine
Overview
Description
8-methoxy-N,4-dimethyl-N-(1-methyl-4-piperidinyl)-2-quinolinamine, also known as MDMQ, is a synthetic compound that belongs to the class of quinoline derivatives. It has been widely used in scientific research for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 8-methoxy-N,4-dimethyl-N-(1-methyl-4-piperidinyl)-2-quinolinamine involves its ability to interact with various molecular targets, including DNA, RNA, and proteins. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, and to modulate the expression of various genes involved in cell growth and survival. It also has antioxidant and anti-inflammatory effects, which contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. It also has anti-inflammatory and antioxidant effects, which contribute to its neuroprotective properties. In addition, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
8-methoxy-N,4-dimethyl-N-(1-methyl-4-piperidinyl)-2-quinolinamine has several advantages for lab experiments, including its high yield and purity, its ability to interact with various molecular targets, and its potential therapeutic applications in various diseases. However, it also has some limitations, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of 8-methoxy-N,4-dimethyl-N-(1-methyl-4-piperidinyl)-2-quinolinamine, including further investigation of its potential therapeutic applications in cancer and neurodegenerative diseases, as well as its mechanism of action and molecular targets. It may also be useful to explore the development of novel derivatives of this compound with improved solubility and bioavailability. In addition, the use of this compound in combination with other drugs or therapies may have synergistic effects and improve its therapeutic potential.
Scientific Research Applications
8-methoxy-N,4-dimethyl-N-(1-methyl-4-piperidinyl)-2-quinolinamine has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have anti-tumor activity by inhibiting the growth and proliferation of cancer cells. It also has neuroprotective effects by reducing oxidative stress and inflammation in the brain, which are key factors in the development of neurodegenerative diseases.
properties
IUPAC Name |
8-methoxy-N,4-dimethyl-N-(1-methylpiperidin-4-yl)quinolin-2-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O/c1-13-12-17(21(3)14-8-10-20(2)11-9-14)19-18-15(13)6-5-7-16(18)22-4/h5-7,12,14H,8-11H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFDALDDNYJURLI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C=CC=C2OC)N(C)C3CCN(CC3)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.